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Compound of Interest

DL-Methionine ethyl ester
Compound Name:

hydrochloride
CAS No.: 6297-53-6
Cat. No.: B555568

Get Quote

Executive Summary

This technical guide provides a rigorous analysis of the solubility characteristics of DL-
Methionine ethyl ester hydrochloride (DL-MEE-HCI) in aqueous versus ethanolic systems.[1]
While the compound exhibits high solubility in water due to its ionic hydrochloride salt structure,
this property introduces a critical stability paradox: the risk of hydrolytic degradation.

This document is structured for researchers requiring precise control over solvent selection for
peptide synthesis, recrystallization, and formulation. It moves beyond basic solubility tables to
explore the thermodynamic drivers and kinetic stability limits that dictate experimental success.

Physicochemical Fundamentals

To understand the solubility behavior, we must first deconstruct the molecular architecture of
DL-MEE-HCI.

o Core Structure: A thioether-containing amino acid (Methionine).
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» Modification 1 (Esterification): The carboxylic acid is capped with an ethyl group, masking the
negative charge and increasing lipophilicity.

e Modification 2 (Hydrochlorination): The amine is protonated (

) and paired with a chloride counterion (
).

Impact on Solubility: The hydrochloride salt formation is the dominant factor. It forces the
molecule into a high-lattice-energy crystalline state that requires a high-dielectric solvent to

dissociate.
Property Value / Description
CAS Number 6297-53-6
Formula
Molecular Weight 213.73 g/mol
Appearance White crystalline powder
Nature lonic Salt (Amphiphilic cation + Chloride anion)

Solubility Profile: Water vs. Ethanol[1][2][3][4][5][6]

The solubility differential between water and ethanol is driven by the competition between
lattice energy (holding the crystal together) and solvation energy (solvent pulling ions apart).

Aqueous Solubility (The High-Dielectric Host)

o Solubility Status:Freely Soluble (>100 mg/mL estimated).
e Mechanism: Water (

) effectively shields the electrostatic attraction between the ammonium cation (

) and the chloride anion (
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). The hydration shell forms rapidly, making dissolution thermodynamically favorable
(exothermic or slightly endothermic depending on specific crystal polymorphs).

» The Risk: While solubility is high, water acts as a reactant. The ester bond is susceptible to

hydrolysis, reverting the molecule to free Methionine and Ethanol (see Section 3).

Ethanolic Solubility (The Organic Host)

e Solubility Status:Soluble (Moderate).

e Mechanism: Ethanol (

) has a lower dielectric constant. While the ethyl tail of the methionine ester interacts

favorably with the ethyl group of the solvent (Van der Waals forces), the solvent is less

efficient at stabilizing the separated ionic charges compared to water.

o Temperature Dependence: Solubility in ethanol is highly temperature-dependent. This

property is exploited in purification; the compound dissolves readily in hot ethanol but

precipitates upon cooling or upon the addition of a non-polar antisolvent (e.g., diethyl ether).

Comparative Data Summary
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The Stability Paradox: Hydrolysis Kinetics

Expert Insight: The most common failure mode in handling DL-MEE-HClI is treating it like a
standard inorganic salt. In water, it is a "ticking clock."

The ester bond is thermodynamically unstable in the presence of water, particularly if the pH
drifts. The hydrochloride salt provides an acidic environment (pH ~3-5 in solution), which slows
hydrolysis compared to basic conditions, but degradation still occurs over time.

Stability Warning

Avoid aqueous storage > 24h

DL-Methionine Ethyl Slow (Acidic pH)
Ester HCI Fast (Basic pH)
Tetrahedral Irreversible Free Methionine

¥ Intermediate + Ethanol + HCI
+ H20
(Hydrolysis)

Click to download full resolution via product page

Figure 1: Hydrolytic degradation pathway of DL-Methionine Ethyl Ester in aqueous media.

Experimental Protocols
Protocol A: Recrystallization (Purification)

This protocol utilizes the differential solubility in Ethanol (solvent) and Diethyl Ether
(antisolvent).

Objective: Purify crude DL-MEE-HCI to remove free amino acid contaminants.

 Dissolution: Transfer 5.0 g of crude DL-MEE-HCI into a round-bottom flask. Add absolute
ethanol (approx. 15-20 mL) and heat gently to 50-60°C until fully dissolved.
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o Note: Do not boil excessively to prevent thermal decomposition.

o Filtration: If insoluble particulates remain (likely free Methionine or inorganic salts), filter the
hot solution through a sintered glass funnel.

o Precipitation: Allow the filtrate to cool to room temperature. Slowly add anhydrous Diethyl
Ether (antisolvent) dropwise with stirring until persistent turbidity is observed.

o Crystallization: Place the flask in a freezer (-20°C) for 4-12 hours.
» Collection: Filter the white crystals, wash with cold ether, and dry under vacuum over

or silica gel.

Protocol B: Solubility Determination (Gravimetric)

Use this method if you need precise solubility data for your specific batch/temperature.
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Figure 2: Gravimetric workflow for determining saturation solubility.
o Preparation: Add excess DL-MEE-HCI to 10 mL of solvent (Water or Ethanol) in a sealed vial.
« Equilibration: Agitate at constant temperature (e.g., 25°C) for 24 hours.

o Sampling: Filter the saturated supernatant through a 0.45 um syringe filter to remove
undissolved solids.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b555568/docs?utm_src=pdf-body-img#technical-guide-dl-methionine-ethyl-ester-hydrochloride-solubility-stability-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Quantification: Pipette a known volume (e.g., 5 mL) into a pre-weighed dish. Evaporate the
solvent fully (vacuum oven). Weigh the residue to calculate concentration.

Applications & Strategic Solvent Selection

Application Recommended Solvent Rationale
) ] Prevents hydrolysis; ensures
Peptide Synthesis DMF or Ethanol ) o
coupling efficiency.
High solubility allows
Stock Solutions Water (Fresh) concentrated stocks (use
immediately).
o Exploits temperature-
Recrystallization Ethanol/Ether - _
dependent solubility gradient.
Simulates physiological
) ) conditions; keep pH
Biological Assay Buffer (pH < 7) o
acidic/neutral to delay
hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/DL-Methionine-ethyl-ester-hydrochloride
https://www.benchchem.com/product/b555568/docs?utm_src=pdf-body#technical-guide-dl-methionine-ethyl-ester-hydrochloride-solubility-stability-profile
https://pubchem.ncbi.nlm.nih.gov/compound/DL-Methionine-ethyl-ester-hydrochloride
https://pure-synth.com/product-detail/dl-methionine-ethyl-ester-hydrochloride-98-66665
https://www.chemimpex.com/products/08457
https://pubchem.ncbi.nlm.nih.gov/compound/12641634
https://www.researchgate.net/post/Stability_of_free_amino_acids_in_a_water_solution
https://www.researchgate.net/post/Stability_of_free_amino_acids_in_a_water_solution
https://www.researchgate.net/post/Stability_of_free_amino_acids_in_a_water_solution
https://www.benchchem.com/product/b555568?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. DL-Methionine ethyl ester hydrochloride | C7H16CINO2S | CID 12641634 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. pure-synth.com [pure-synth.com]

4. chemimpex.com [chemimpex.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: DL-Methionine Ethyl Ester
Hydrochloride Solubility & Stability Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555568/docs#technical-guide-dl-methionine-ethyl-
ester-hydrochloride-solubility-stability-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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